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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical methodologies for the preparation of

chloroethane (ethyl chloride), a compound with a rich history as a refrigerant, anesthetic, and a

key intermediate in industrial chemistry. This document provides a detailed overview of the core

synthetic routes employed historically, complete with experimental protocols, quantitative data,

and process visualizations to offer a comprehensive understanding of the evolution of

chloroethane synthesis.

Reaction of Ethanol with Hydrochloric Acid
One of the earliest and most fundamental methods for producing chloroethane involves the

reaction of ethanol with hydrochloric acid. This reaction's first recorded synthesis is attributed to

Basil Valentine in 1440.[1] Later, in 1648, Glauber reported its preparation by reacting ethanol

with zinc chloride.[1] This method, often referred to as the Groves process, utilizes a catalyst to

facilitate the conversion.

Groves Process (Zinc Chloride Catalysis)
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The Groves process enhances the reaction rate and yield by employing a Lewis acid catalyst,

typically anhydrous zinc chloride. The catalyst protonates the hydroxyl group of ethanol,

making it a better leaving group (water).

Experimental Protocol:

A common laboratory-scale preparation involves the following steps:

Apparatus Setup: A round-bottom flask is fitted with a reflux condenser and a gas inlet tube.

The top of the condenser is connected to a series of two washing bottles. The first washing

bottle contains water to scrub unreacted hydrogen chloride and ethanol vapor, and the

second contains concentrated sulfuric acid to dry the gaseous chloroethane. The outlet of

the second washing bottle is connected to a receiving flask cooled in a freezing mixture of

ice and salt.

Reaction Mixture: 100 g of ethanol and 50 g of anhydrous zinc chloride are placed in the

round-bottom flask.[2]

Reaction: The mixture is heated to boiling, and a steady stream of dry hydrogen chloride gas

is passed through the boiling mixture.[2]

Product Collection: The chloroethane vapors pass through the washing bottles and are

condensed in the cooled receiving flask.[2] Due to its low boiling point (12.3 °C), the

receiving flask must be kept at a low temperature.

Purification: The collected crude chloroethane can be further purified by distillation.

Quantitative Data:

The following table summarizes data from various historical and laboratory-scale preparations.
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U.S. Patent
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Reaction Pathway and Experimental Workflow:
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Groves Process for Chloroethane Synthesis

Reaction with Sulfuric Acid and Sodium Chloride
An alternative historical method involved distilling a mixture of ethanol, sulfuric acid, and

sodium chloride. The sulfuric acid reacts with sodium chloride to generate hydrogen chloride in

situ, which then reacts with the ethanol. However, this method was often plagued by the

formation of diethyl ether as a byproduct.[3]

Reaction of Ethanol with Phosphorus Chlorides
Another historical route to chloroethane involved the use of phosphorus chlorides as

chlorinating agents. Both phosphorus trichloride (PCl₃) and phosphorus pentachloride (PCl₅)

were used.

Using Phosphorus Trichloride (PCl₃)
Experimental Protocol:

The preparation involves refluxing ethanol with phosphorus trichloride. The reaction proceeds

as follows:
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3 C₂H₅OH + PCl₃ → 3 C₂H₅Cl + H₃PO₃

The by-product, phosphorous acid, is non-volatile, which simplifies the separation of the volatile

chloroethane.

Using Phosphorus Pentachloride (PCl₅)
Experimental Protocol:

Ethanol is treated with phosphorus pentachloride at room temperature or with gentle warming.

The reaction is:

C₂H₅OH + PCl₅ → C₂H₅Cl + POCl₃ + HCl

This method produces volatile by-products (phosphoryl chloride and hydrogen chloride), which

can make purification more complex.

Quantitative Data:

Detailed quantitative yield data for these specific historical laboratory preparations is not readily

available in the surveyed literature. However, the reaction with thionyl chloride (SOCl₂), a

related method, is often preferred in modern laboratory settings due to the gaseous nature of

its byproducts (SO₂ and HCl), which simplifies purification.[5]

Reaction Pathways:
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Chloroethane Synthesis using Phosphorus Chlorides

Hydrochlorination of Ethylene
The addition of hydrogen chloride to ethylene is the basis for the modern industrial production

of chloroethane.[1] This method also has historical roots and offers a more direct route from a

readily available petrochemical feedstock.

Experimental Protocol:

This reaction is typically carried out in the presence of a catalyst, such as aluminum chloride or

ferric chloride, and can be performed in either the liquid or gas phase.

Liquid-Phase Process: The reaction is conducted at temperatures of 30-90 °C and pressures

of 1-5 atm.
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Gas-Phase Process: This process operates at higher temperatures, typically 150-250 °C.

The reaction is an electrophilic addition of HCl to the ethylene double bond.

Quantitative Data:

Method Catalyst
Temperatur
e (°C)

Pressure
(atm)

Yield Reference

Liquid-Phase
Aluminum

Chloride
30-90 1-5 High

Encyclopedia

Britannica[6]

Gas-Phase Metal Halides 150-250 >1 High [1]
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Hydrochlorination of Ethylene

Chlorination of Ethane
The direct chlorination of ethane was another historical route for chloroethane production. This

method involves a free-radical substitution reaction.

Experimental Protocol:

Ethane and chlorine are reacted at high temperatures (e.g., 400 °C) or under photochemical

conditions. A significant drawback of this method is the formation of hydrogen chloride as a
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byproduct and the potential for over-chlorination to produce di- and trichloroethanes.

C₂H₆ + Cl₂ → C₂H₅Cl + HCl

To mitigate the formation of polychlorinated products, an excess of ethane is typically used.

Historically, this process was sometimes integrated with the hydrochlorination of ethylene,

where the HCl byproduct from ethane chlorination could be used as a reactant.

Quantitative Data:

Quantitative data for early, standalone ethane chlorination processes is sparse. The focus of

later industrial efforts was on integrated processes where the overall material balance was

more critical than the yield of a single step.

Logical Relationship of Integrated Process:
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Integrated Ethane Chlorination and Ethylene Hydrochlorination

In conclusion, the historical preparation of chloroethane has evolved from early laboratory

syntheses using ethanol to more efficient industrial processes based on petrochemical

feedstocks. The Groves process represents a significant early improvement, while the

hydrochlorination of ethylene has become the dominant modern method due to its atom

economy and integration with the broader chemical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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